3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-cyclopropylpropanamide

• IUPAC Name: 3-[1-(1-benzofuran-2-ylmethyl)piperidin-4-yl]-N-cyclopropylpropanamide
• InChI: InChI=1S/C20H26N2O2/c23-20(21-17-6-7-17)8-5-15-9-11-22(12-10-15)14-18-13-16-3-1-2-4-19(16)24-18/h1-4,13,15,17H,5-12,14H2,(H,21,23)
• InChI Key: IGBZYHQFXPVHBE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CCC2CCN(CC2)CC3=CC4=CC=CC=C4O3
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-cyclopropylpropanamide, also known as BFE-1224, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-cyclopropylpropanamide is not fully understood, but it is believed to act as a modulator of the serotonin and dopamine systems in the brain. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
In addition to its effects on the serotonin and dopamine systems, this compound has been shown to have other biochemical and physiological effects. For example, it has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons. This compound has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-cyclopropylpropanamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it a viable compound for scientific research. However, there are some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments. Additionally, more research is needed to fully understand the potential side effects of this compound.

Future Directions

There are several potential future directions for research on 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-cyclopropylpropanamide. One area of interest is its potential as a treatment for neurological disorders, such as Parkinson's disease and depression. Further research is needed to fully understand its therapeutic potential and to develop more effective treatment strategies. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound has the potential to be a valuable tool for scientific research and may have important therapeutic applications in the future.

Synthesis Methods

The synthesis of 3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-cyclopropylpropanamide involves several steps, including the reaction of 1-benzofuran-2-ylmethanamine with 4-piperidone to form 1-(1-benzofuran-2-ylmethyl)-4-piperidinone. This intermediate is then reacted with cyclopropylamine and propanoyl chloride to yield this compound. The synthesis of this compound has been optimized to improve its yield and purity, making it a viable compound for scientific research.

Scientific Research Applications

3-[1-(1-benzofuran-2-ylmethyl)-4-piperidinyl]-N-cyclopropylpropanamide has been the subject of several scientific studies, with researchers investigating its potential therapeutic applications. One study found that this compound had neuroprotective effects in a mouse model of Parkinson's disease, reducing the loss of dopaminergic neurons and improving motor function. Another study found that this compound had antidepressant-like effects in a mouse model of depression, suggesting that it may be a potential treatment for depression.